Cas no 1171846-83-5 (1-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-2-phenoxyethan-1-one)

• Product Name: 1-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-2-phenoxyethan-1-one
• CAS No: 1171846-83-5
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 6033753
• PubChem ID: 44062186
• Update Time: 2025-06-13

1-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-2-phenoxyethan-1-one
• F5596-0198
• 1-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-2-phenoxyethanone
• 1-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-2-phenoxyethan-1-one
• 1-(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-2-phenoxyethanone
• AKOS024514675
• 1171846-83-5

• Inchi： 1S/C18H21N3O3/c22-16(12-23-15-4-2-1-3-5-15)21-10-8-14(9-11-21)18-20-19-17(24-18)13-6-7-13/h1-5,13-14H,6-12H2
• InChI Key： UXXMVUHYWVHTEX-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(C(COC3C=CC=CC=3)=O)CC2)=NN=C1C1CC1

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-2-phenoxyethan-1-one

Comprehensive Overview of 1-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-2-phenoxyethan-1-one (CAS No. 1171846-83-5)

The compound 1-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-2-phenoxyethan-1-one (CAS No. 1171846-83-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl-1,3,4-oxadiazole moiety linked to a piperidine ring and a phenoxyethanone group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 1-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-2-phenoxyethan-1-one has surged, driven by advancements in drug discovery and material science. This compound's oxadiazole ring is known for its stability and versatility, making it a key building block in the design of small-molecule inhibitors. Its piperidine component further enhances its pharmacokinetic properties, such as solubility and membrane permeability, which are critical for oral bioavailability.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-2-phenoxyethan-1-one?" The synthesis typically involves multi-step organic reactions, including cyclization, nucleophilic substitution, and coupling reactions. Researchers often employ microwave-assisted synthesis or catalyzed cross-coupling techniques to improve yield and efficiency. These methods align with the growing trend toward green chemistry, minimizing waste and energy consumption.

The pharmacological potential of CAS No. 1171846-83-5 is another hot topic among scientists. Preliminary studies suggest its applicability in central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier. Additionally, its anti-inflammatory and antioxidant properties have sparked interest in treating chronic diseases. These findings are particularly relevant in the context of rising global health concerns, such as neurodegenerative diseases and aging-related conditions.

From an industrial perspective, 1-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-2-phenoxyethan-1-one is also explored for its role in agrochemical formulations. Its structural features may contribute to the development of next-generation pesticides or herbicides, addressing the need for sustainable crop protection solutions. This aligns with the increasing focus on precision agriculture and environmentally friendly pest management strategies.

In summary, CAS No. 1171846-83-5 represents a versatile and innovative compound with broad-ranging applications in medicinal chemistry, material science, and agrochemicals. Its unique molecular architecture and bioactive properties make it a subject of ongoing research, with potential breakthroughs on the horizon. As scientific inquiries continue to grow, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.